Cas no 953411-08-0 (5-methyl-1H-indol-2-ylboronic acid)

• Product Name: 5-methyl-1H-indol-2-ylboronic acid
• CAS No: 953411-08-0
• MF: C₉H₁₀BNO₂
• MW: 174.992202281952
• MDL: MFCD11506059
• CID: 866880
• PubChem ID: 53401217
• Update Time: 2025-04-19

5-methyl-1H-indol-2-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• (5-methyl-1H-indol-2-yl)boronic acid
• 5-METHYL-1H-INDOL-2-YLBORONIC ACID
• 5-Methyl-1H-indole-2-boronic acid
• B-(5-METHYL-1H-INDOL-2-YL)BORONIC ACID
• FT-0755743
• 953411-08-0
• (5-methyl-1H-indol-2-yl)boronicacid
• DTXSID60694863
• AKOS006326098
• SB40212
• DB-080219
• G88615
• 5-methyl-1H-indol-2-ylboronic acid

• MDL： MFCD11506059
• Inchi： 1S/C9H10BNO2/c1-6-2-3-8-7(4-6)5-9(11-8)10(12)13/h2-5,11-13H,1H3
• InChI Key： HMSRSWWJIGXUBG-UHFFFAOYSA-N
• SMILES： OB(C1=CC2C=C(C)C=CC=2N1)O

Computed Properties

• Exact Mass: 175.08000
• Monoisotopic Mass: 175.0804587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.27
• PSA: 56.25000
• LogP: 0.15610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles